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Compound of Interest

Compound Name: Zinc caprylate

Cat. No.: B8021904

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial properties of zinc caprylate
against common dermatophytes, the fungi responsible for skin, hair, and nail infections. Its
performance is evaluated alongside other established antifungal agents, supported by
experimental data and detailed methodologies.

Comparative Antifungal Activity

The in vitro efficacy of zinc caprylate and other antifungal agents is typically determined by
their Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC).
While specific MIC/MFC data for zinc caprylate against a wide range of dermatophytes is
limited in publicly available literature, the antifungal activity of its active component, the
caprylate anion (from caprylic acid), has been demonstrated. The following tables summarize
the available data for caprylate salts and other common antifungals against key
dermatophytes.

Table 1: In Vitro Activity of Caprylate Salts and Other Antifungal Agents Against Trichophyton
Species
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Trichophyton Trichophyton .
. Trichophyton
Antifungal Agent rubrum MIC mentagrophytes .
violaceum
(ng/mL) MIC (pg/mL)

Potassium Caprylate

Data not available

Data not available

Effective at 175 mM

(4-log unit reduction in

10 mins)[1][2]

Terbinafine <0.031[3] Data not available Data not available
Itraconazole <0.031 - 1.0[3] Data not available Data not available
Ketoconazole 0.0625 - 2[3] Data not available Data not available
Griseofulvin 0.25 - 2.0[3] Data not available Data not available

Note: Data for potassium caprylate is presented as a proxy for the potential activity of the
caprylate salt.

Table 2: In Vitro Activity of Antifungal Agents Against Microsporum canis

Antifungal Agent MIC (pg/mL)

Ketoconazole Data not available

Griseofulvin Data not available

] o Higher concentrations needed compared to
Zinc Pyrithione
ketoconazole[4]

. . Higher concentrations needed compared to
Selenium Sulfide
ketoconazole[4]

Mechanism of Action: Disrupting the Fungal
Fortress

The primary antifungal mechanism of caprylic acid and its salts, including zinc caprylate, is the
disruption of the fungal cell membrane.[5] This action leads to increased membrane
permeability, leakage of essential intracellular components, and ultimately, cell death.
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The role of zinc in this formulation is multifaceted. While caprylate acts on the cell membrane,
zinc ions may contribute to the overall antifungal effect by disrupting essential fungal enzymatic
processes and zinc homeostasis, which is crucial for fungal growth and virulence.

Zinc Caprylate Action Fungal Cell

. . " q Targets Membrane Disruption &
Dissociates to | Caprylic Acid Fungal Cell Membrane Increased Permeability

Fungal Cell Death
Zinc Caprylate . o
Zinc lon Disrupts (Essential Enzymatic Processes Inhibition of
K Essential Enzymes

(Culture Dermatophyteg

Prepare Fungal Inoculum Prepare Serial Dilutions
(1-3 x 103 CFU/mL) of Antlfungal Agent

Gnoculate Microtiter Plate)

Incubate Plate
(28-35°C, 4 7 days)

(Determine MIC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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